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Compound of Interest

Compound Name: NSC 80467

Cat. No.: B15589358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC 80467 is a novel fused naphthoquinone imidazolium compound identified as a potent

DNA damaging agent.[1] Initially investigated for its ability to suppress the expression of

survivin, an inhibitor of apoptosis protein (IAP), further research has revealed that its primary

mechanism of action is the induction of a DNA damage response.[1] This response is

characterized by the phosphorylation of H2AX to form γH2AX and the phosphorylation of

KAP1, both established markers of DNA damage.[1][2] The downregulation of survivin is now

understood to be a secondary effect, likely resulting from the transcriptional repression

triggered by the DNA damage response.[1]

These application notes provide detailed protocols for the treatment of cell cultures with NSC
80467, as well as for the subsequent analysis of its effects on cell viability, apoptosis, and

relevant signaling pathways.
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Table 1: Recommended Treatment Conditions for NSC
80467 in PC3 Cells
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Parameter Value Reference

Cell Line PC3 (Prostate Cancer) [1]

NSC 80467 Concentration 200 - 800 nM [1][2]

Incubation Time 24 hours [1][2]

Reported Effect
Inhibition of survivin

expression
[1][2]

Table 2: Solubility of NSC 80467
Solvent Concentration Notes

DMSO 25 mg/mL (48.79 mM)

Requires sonication, warming,

and heating to 60°C for

complete dissolution. It is

recommended to prepare fresh

solutions as the compound

may be unstable in solution.

Signaling Pathway
The proposed signaling pathway for NSC 80467 begins with the induction of DNA damage,

leading to a cascade of events that culminates in apoptosis.
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Cellular Response to NSC 80467

NSC 80467 DNA Damage

γH2AX (p-H2AX Ser139)

pKAP1

Transcriptional Repression
(e.g., via p53 activation)

leads to

leads to

Survivin Suppression Apoptosispromotes

Cytotoxicity Assay Workflow (SRB)

1. Seed cells in 96-well plate

2. Treat with NSC 80467 (24h)

3. Fix with TCA

4. Stain with SRB

5. Solubilize dye

6. Read absorbance at 510 nm
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Apoptosis Assay Workflow (Annexin V/PI)

1. Seed and treat cells

2. Harvest cells

3. Wash and resuspend in Binding Buffer

4. Stain with Annexin V-FITC and PI

5. Incubate in the dark

6. Analyze by Flow Cytometry

 

Western Blot Workflow

1. Cell treatment and lysis

2. Protein quantification

3. SDS-PAGE

4. Protein transfer

5. Antibody incubation

6. Detection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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